Cas no 1185309-93-6 ([1-(3-Chloro-phenyl)-ethyl ]-piperidin-4-ylmethyl-amine hydrochloride)

[1-(3-Chloro-phenyl)-ethyl]-piperidin-4-ylmethyl-amine hydrochloride is a synthetic organic compound featuring a chloro-substituted phenyl group and a piperidine moiety, linked via an ethylamine bridge. The hydrochloride salt form enhances its stability and solubility, making it suitable for various research applications. Its structural characteristics suggest potential utility as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) receptors or enzyme inhibition. The chloro-phenyl group may contribute to lipophilicity, influencing pharmacokinetic properties. This compound is typically handled under controlled conditions due to its reactive functional groups. Analytical methods such as HPLC, NMR, and mass spectrometry are recommended for purity verification.
[1-(3-Chloro-phenyl)-ethyl ]-piperidin-4-ylmethyl-amine hydrochloride structure
1185309-93-6 structure
Product Name:[1-(3-Chloro-phenyl)-ethyl ]-piperidin-4-ylmethyl-amine hydrochloride
CAS No:1185309-93-6
MF:C14H22Cl2N2
MW:289.243881702423
CID:2190155
PubChem ID:45786459
Update Time:2025-10-19

[1-(3-Chloro-phenyl)-ethyl ]-piperidin-4-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1-(3-Chloro-phenyl)-ethyl ]-piperidin-4-ylmethyl-amine hydrochloride
    • 1-(3-chlorophenyl)-N-(piperidin-4-ylmethyl)ethanamine,hydrochloride
    • [1-(3-Chloro-phenyl)-ethyl]-piperidin-4-ylmethyl-amine hydrochloride
    • 1-(3-chlorophenyl)-N-(piperidin-4-ylmethyl)ethanamine;hydrochloride
    • DTXSID30671348
    • AKOS015941578
    • 1-(3-chlorophenyl)-N-(piperidin-4-ylmethyl)ethan-1-amine hydrochloride
    • 1-(3-Chlorophenyl)-N-(piperidin-4-ylmethyl)ethanamine hydrochloride
    • 1-(3-Chlorophenyl)-N-(piperidin-4-ylmethyl)ethanaminehydrochloride
    • [1-(3-Chloro-phenyl)-ethyl]-piperidin-4-ylMethyl-aMine hydrochloride, 98+% C14H22Cl2N2, MW: 289.25
    • 1185309-93-6
    • 1-(3-Chlorophenyl)-N-[(piperidin-4-yl)methyl]ethan-1-amine--hydrogen chloride (1/1)
    • DB-300217
    • MDL: MFCD11215268
    • Inchi: 1S/C14H21ClN2.ClH/c1-11(13-3-2-4-14(15)9-13)17-10-12-5-7-16-8-6-12;/h2-4,9,11-12,16-17H,5-8,10H2,1H3;1H
    • InChI Key: ZWKBVMOWRYANRU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C)NCC1CCNCC1.Cl

Computed Properties

  • Exact Mass: 288.1160041g/mol
  • Monoisotopic Mass: 288.1160041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1Ų

[1-(3-Chloro-phenyl)-ethyl ]-piperidin-4-ylmethyl-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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